5-O-DMT-2-O-TBDMS-N-Ac-cytidine
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Overview
Description
5’-DMT-2’-O-TBDMS-N-Ac-cytidine is a multi-faceted compound that has caught the attention of pharmaceutical researchers worldwide . With its nucleoside analogue properties, this compound exhibits remarkable inhibitory capabilities on DNA replication, thereby influencing the development of antiviral and anticancer agents . Its potential therapeutic properties have also been the focus of investigation for neurological disorders like Alzheimer’s and Parkinson’s .
Synthesis Analysis
The synthesis of 5’-DMT-2’-O-TBDMS-N-Ac-cytidine involves the use of phosphoramidite . The compound is synthesized using conventional techniques and has been used in the preparation of nucleoside analogs and other nucleic acid derivatives for research and pharmaceutical purposes .Molecular Structure Analysis
The molecular formula of 5’-DMT-2’-O-TBDMS-N-Ac-cytidine is C38H47N3O8Si . It has a molecular weight of 701.88 .Chemical Reactions Analysis
As a nucleoside analogue, 5’-DMT-2’-O-TBDMS-N-Ac-cytidine exhibits remarkable inhibitory capabilities on DNA replication . This property allows it to influence the development of antiviral and anticancer agents .Physical And Chemical Properties Analysis
5’-DMT-2’-O-TBDMS-N-Ac-cytidine is a white crystalline powder . It is soluble in acetonitrile .Scientific Research Applications
DNA and RNA Synthesis
“5’-O-DMT-2’-O-TBDMS-Ac-rC” is a modified nucleoside that can be used to synthesize DNA or RNA . This makes it a valuable tool in molecular biology research, where it can be used to create specific sequences of DNA or RNA for various experiments.
Inhibitory Capabilities on DNA Replication
This compound exhibits remarkable inhibitory capabilities on DNA replication . This property can be exploited in the development of antiviral and anticancer agents, where the goal is often to inhibit the replication of harmful DNA sequences.
Drug Discovery
The unique properties of “5’-O-DMT-2’-O-TBDMS-Ac-rC” make it a potential candidate for drug discovery . It could be used to develop new drugs that target specific biological pathways or processes.
Gene Therapy
The ability of “5’-O-DMT-2’-O-TBDMS-Ac-rC” to inhibit DNA replication could also be used in gene therapy . By inhibiting the replication of harmful genes, it could potentially be used to treat genetic diseases.
Understanding Diseases Related to Adenosine Signaling Pathways
This compound finds applications in understanding diseases related to adenosine signaling pathways . Adenosine is a crucial molecule in many biological processes, and disruptions in its signaling pathways can lead to various diseases.
RNA Interference (RNAi)
“5’-O-DMT-2’-O-TBDMS-Ac-rC” belongs to the group of 2′O-TBDMS RNA Phosphoramidites . These compounds are used in RNA interference (RNAi), a popular tool for the sequence-specific inhibition of gene expression. RNAi can be used in target validation and other drug development techniques .
Mechanism of Action
Target of Action
The primary target of 5’-O-DMT-2’-O-TBDMS-Ac-rC is the DNA or RNA synthesis process . As a modified nucleoside, it can be used in the synthesis of DNA or RNA . It exhibits remarkable inhibitory capabilities on DNA replication .
Mode of Action
5’-O-DMT-2’-O-TBDMS-Ac-rC interacts with its targets by integrating into the DNA or RNA synthesis process . It acts as a nucleoside analogue, which means it can mimic the structure of natural nucleosides and incorporate into the growing DNA or RNA chain during replication or transcription . This incorporation can lead to termination of the chain growth or cause misreading during replication .
Biochemical Pathways
The compound affects the biochemical pathways involved in DNA and RNA synthesis . By integrating into these pathways, it can disrupt the normal process of DNA replication or RNA transcription, leading to inhibition of these processes . The downstream effects of this disruption can include halted cell growth and division, which is particularly relevant in the context of cancer cells .
Result of Action
The result of the action of 5’-O-DMT-2’-O-TBDMS-Ac-rC is the inhibition of DNA replication . This can lead to the death of rapidly dividing cells, such as cancer cells, as they rely heavily on DNA replication for their growth and proliferation . Therefore, this compound has potential applications in the development of antiviral and anticancer agents .
Future Directions
Given its remarkable inhibitory capabilities on DNA replication, 5’-DMT-2’-O-TBDMS-N-Ac-cytidine holds great promise in the development of antiviral and anticancer agents . Its potential therapeutic properties have also been the focus of investigation for neurological disorders like Alzheimer’s and Parkinson’s . Its versatile application in mainstream medical research highlights its indispensable place in the clinical setting .
properties
IUPAC Name |
N-[1-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3-[tert-butyl(dimethyl)silyl]oxy-4-hydroxyoxolan-2-yl]-2-oxopyrimidin-4-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C38H47N3O8Si/c1-25(42)39-32-22-23-41(36(44)40-32)35-34(49-50(7,8)37(2,3)4)33(43)31(48-35)24-47-38(26-12-10-9-11-13-26,27-14-18-29(45-5)19-15-27)28-16-20-30(46-6)21-17-28/h9-23,31,33-35,43H,24H2,1-8H3,(H,39,40,42,44)/t31-,33-,34-,35-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFRWPAYPCFTQHK-HYGOWAQNSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NC(=O)N(C=C1)C2C(C(C(O2)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)O)O[Si](C)(C)C(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)NC1=NC(=O)N(C=C1)[C@H]2[C@@H]([C@@H]([C@H](O2)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)O)O[Si](C)(C)C(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C38H47N3O8Si |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10456433 |
Source
|
Record name | N-Acetyl-5'-O-[bis(4-methoxyphenyl)(phenyl)methyl]-2'-O-[tert-butyl(dimethyl)silyl]cytidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10456433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
701.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
121058-85-3 |
Source
|
Record name | N-Acetyl-5'-O-[bis(4-methoxyphenyl)(phenyl)methyl]-2'-O-[tert-butyl(dimethyl)silyl]cytidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10456433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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